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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B15565669

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

lactose octaacetate. The information is intended to guide laboratory personnel in the safe use,

storage, and disposal of this compound, minimizing the risk of exposure and ensuring a safe

working environment.

Chemical and Physical Properties
Lactose octaacetate is a derivative of lactose, where the hydroxyl groups have been

acetylated.[1] This modification alters its physical and chemical properties, rendering it less

soluble in water and more soluble in organic solvents.[1]
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Property Value Reference

CAS Number 6291-42-5 [2][3]

Molecular Formula C28H38O19 [3][4]

Molecular Weight 678.59 g/mol [5][6]

Appearance
White to off-white

solid/crystalline powder
[1][7]

Melting Point 75-78 °C [6]

Solubility

Soluble in organic solvents like

chloroform and acetone; less

soluble in water.

[1]

Storage Temperature 2-8°C [5][6]

Toxicological Data
The toxicological properties of lactose octaacetate have not been fully investigated.[8]

However, some studies indicate it has low cytotoxicity to MDBK, Hep-2, and MDCK cells.[9][10]

In the absence of specific data for lactose octaacetate, information for the structurally similar

compound, sucrose octaacetate, can provide a conservative estimate of its potential toxicity.

Toxicity Data for
Sucrose
Octaacetate

Value Species Reference

Acute Oral LD50 > 5000 mg/kg Rat [11]

Acute Dermal LD50 > 5000 mg/kg Rabbit [11]

Acute Oral LD50 1600 mg/kg Mouse [11]

Skin

Irritation/Sensitization

2% solution showed

no irritation or

sensitization

Human [11]
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Experimental Protocols for Safety Assessment
Standardized guidelines from the Organisation for Economic Co-operation and Development

(OECD) are typically followed to assess the safety of chemical substances. The following are

brief descriptions of key experimental protocols relevant to the safety assessment of a

compound like lactose octaacetate.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is designed to estimate the acute oral toxicity of a substance.

Principle: A stepwise procedure with a limited number of animals is used to classify a

substance into a defined toxicity class.

Animal Model: Typically, rodents (e.g., rats) of a single sex are used.

Procedure:

A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg

body weight).

A small group of animals (typically 3) is dosed with the starting concentration.

The outcome (mortality or survival) determines the next step:

If mortality is observed, the next lower dose is used for the next group.

If no mortality is observed, a higher dose is used.

Observation: Animals are observed for signs of toxicity and mortality for a defined period,

typically 14 days.[12]

Endpoint: The LD50 is estimated based on the dose at which mortality is observed.[2]

Skin Irritation/Corrosion - OECD Guideline 439 (In Vitro
Skin Irritation: Reconstructed Human Epidermis Test
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Method)
This in vitro method is used to assess the skin irritation potential of a substance.[13]

Principle: The test substance is applied to a reconstructed human epidermis (RhE) model,

which mimics the properties of human skin.[7][14]

Procedure:

The test substance is applied topically to the RhE tissue.[14]

After a defined exposure period, the substance is removed by washing.[14]

The tissue is incubated for a post-exposure period.[14]

Endpoint: Cell viability is determined using a cell viability assay (e.g., MTT assay). A

reduction in cell viability below a certain threshold indicates that the substance is an irritant.

[13][14]

Hazard Identification and Handling Precautions
While lactose octaacetate is not classified as a hazardous substance according to several

safety data sheets, it is crucial to handle it with care in a laboratory setting.[15][16]

Personal Protective Equipment (PPE)
The following PPE should be worn when handling lactose octaacetate:

Eye Protection: Tightly fitting safety goggles or glasses with side-shields.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves should be inspected

before use and disposed of properly after handling.[2][16]

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.[15]

Respiratory Protection: If handling large quantities or if dust is generated, a NIOSH-approved

respirator may be necessary.[16]

Hierarchy of Controls for Minimizing Exposure
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Caption: Hierarchy of controls for chemical safety.

Safe Handling and Storage
Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid dust

formation and inhalation.[2][16]

Avoid contact with skin and eyes.[2]

Use non-sparking tools to prevent ignition sources.[2]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][16]

Recommended storage temperature is between 2-8°C.[5][6]

Store away from incompatible materials such as strong oxidizing agents.[8]

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Consult a doctor if irritation persists.[2][4]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

doctor.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a poison control center or doctor immediately.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

[16]

Specific Hazards: Hazardous combustion products include carbon monoxide and carbon

dioxide.[15]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][15]

Accidental Release Measures
Personal Precautions:

Avoid dust formation.[2][16]
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Avoid breathing vapors, mist, or gas.[2]

Ensure adequate ventilation.[2]

Evacuate personnel to safe areas.[2]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[2]

Do not let the chemical enter drains.[2][16]

Methods for Cleaning Up:

Sweep up and shovel into a suitable, closed container for disposal.[15][16]

Use spark-proof tools and explosion-proof equipment.[2]

Chemical Spill Response Workflow
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Chemical Spill Occurs

Assess the Situation
(Identify substance, quantity, and risks)

Evacuate the Area
(If necessary)

Don Appropriate PPE

Contain the Spill
(Use absorbent materials)

Clean Up the Spill
(Follow specific procedures)

Dispose of Waste Properly

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.[8]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Avoid dust formation and exposure to heat, flames, and sparks.[2][15]

Incompatible Materials: Strong oxidizing agents.[8]
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Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

and carbon dioxide.[15]

Disposal Considerations
Dispose of lactose octaacetate and its containers in accordance with local, regional, and

national regulations. Do not discharge into the environment.[2]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for professional safety training or a formal risk assessment. Always consult the most current

Safety Data Sheet (SDS) for lactose octaacetate from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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